Cas no 56976-82-0 (4-Bromo-1H-pyrazole-5-carbohydrazide)

4-Bromo-1H-pyrazole-5-carbohydrazide structure
56976-82-0 structure
Product Name:4-Bromo-1H-pyrazole-5-carbohydrazide
CAS No:56976-82-0
MF:C4H5BrN4O
MW:205.012698888779
MDL:MFCD00466310
CID:2857471
PubChem ID:7147493
Update Time:2025-04-21

4-Bromo-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • hydrazide de l'acide bromo-4 pyrazole carboxylique-5
    • 4-Bromo-1H-pyrazole-5-carbohydrazide
    • MFCD00466310
    • ALBB-012844
    • AKOS005173936
    • 56976-82-0
    • 4-bromo-2H-pyrazole-3-carbohydrazide
    • AKOS000305722
    • 4-bromo-1 h-pyrazole-3-carboxylic acid hydrazide
    • CS-0267922
    • 4-Bromo-1H-pyrazole-3-carboxylic acid hydrazide
    • BBL038600
    • STK312302
    • 4-bromo-1H-pyrazole-3-carbohydrazide
    • EN300-228875
    • 1H-pyrazole-5-carboxylic acid, 4-bromo-, hydrazide
    • MDL: MFCD00466310
    • Inchi: 1S/C4H5BrN4O/c5-2-1-7-9-3(2)4(10)8-6/h1H,6H2,(H,7,9)(H,8,10)
    • InChI Key: NXJOKWGPTXRZCB-UHFFFAOYSA-N
    • SMILES: BrC1C=NNC=1C(NN)=O

Computed Properties

  • Exact Mass: 203.96467Da
  • Monoisotopic Mass: 203.96467Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • Density: 2.0±0.1 g/cm3

4-Bromo-1H-pyrazole-5-carbohydrazide Security Information

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